Cas no 139415-80-8 (1,2-Benzenedimethanol, 4-(2-aminoethyl)-)
139415-80-8 structure
Product Name:1,2-Benzenedimethanol, 4-(2-aminoethyl)-
CAS No:139415-80-8
MF:C10H15NO2
MW:181.231602907181
CID:1269701
PubChem ID:71342864
Update Time:2025-04-20
1,2-Benzenedimethanol, 4-(2-aminoethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenedimethanol, 4-(2-aminoethyl)-
- [4-(2-aminoethyl)-2-(hydroxymethyl)phenyl]methanol
- SCHEMBL15471726
- 139415-80-8
- [4-(2-Aminoethyl)-1,2-phenylene]dimethanol
- DTXSID80769562
-
- Inchi: 1S/C10H15NO2/c11-4-3-8-1-2-9(6-12)10(5-8)7-13/h1-2,5,12-13H,3-4,6-7,11H2
- InChI Key: SSPZCWZICDQFBT-UHFFFAOYSA-N
- SMILES: OCC1C=C(C=CC=1CO)CCN
Computed Properties
- Exact Mass: 181.11035
- Monoisotopic Mass: 181.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 66.5Ų
Experimental Properties
- PSA: 66.48
1,2-Benzenedimethanol, 4-(2-aminoethyl)- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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